Cas no 142115-17-1 (Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-)
142115-17-1 structure
Product Name:Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-
CAS No:142115-17-1
MF:C26H20O10
MW:492.431008338928
CID:233421
PubChem ID:44566967
Update Time:2025-04-19
Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-
- Isosalvianolic acid C
- Benzenepropanoic acid,3,4-dihydroxy-a-[[1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propenyl]oxy]-,[R-(E)]-
- Benzenepropanoicacid, 3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propenyl]oxy]-,(aR)- (9CI)
- Dibenz[b,f]oxepin, benzenepropanoic acid deriv.
- (alphaR)-3,4-Dihydroxy-alpha-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-benzenepropanoic acid
- FS-7810
- HY-122967
- (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(2,3,10-trihydroxybenzo[b][1]benzoxepin-7-yl)prop-2-enoyl]oxypropanoic acid
- CS-0090771
- 142115-17-1
- SCHEMBL16421127
- AKOS040760484
- CHEMBL464633
- (R,E)-3-(3,4-Dihydroxyphenyl)-2-((3-(4,7,8-trihydroxydibenzo[b,f]oxepin-1-yl)acryloyl)oxy)propanoic acid
- DA-64566
- (2R)-3-(3,4-dihydroxyphenyl)-2-((E)-3-(2,3,10-trihydroxybenzo(b)(1)benzoxepin-7-yl)prop-2-enoyl)oxypropanoic acid
- Isosalvianolate C
-
- Inchi: 1S/C26H20O10/c27-17-6-1-13(9-19(17)29)10-23(26(33)34)35-24(32)8-4-14-3-7-18(28)25-16(14)5-2-15-11-20(30)21(31)12-22(15)36-25/h1-9,11-12,23,27-31H,10H2,(H,33,34)/b8-4+/t23-/m1/s1
- InChI Key: AVGRZVZQTALJJF-VURDRKPISA-N
- SMILES: O1C2C=C(C(=CC=2C=CC2C(/C=C/C(=O)O[C@@H](C(=O)O)CC3C=CC(=C(C=3)O)O)=CC=C(C1=2)O)O)O
Computed Properties
- Exact Mass: 492.10564683g/mol
- Monoisotopic Mass: 492.10564683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 843
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.18
- Topological Polar Surface Area: 174Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.588±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1801-1 mg |
Isosalvianolic acid C |
142115-17-1 | 1mg |
¥3567.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I25300-5mg |
Isosalvianolic acid C |
142115-17-1 | ,HPLC≥95% | 5mg |
¥4418.0 | 2023-09-07 | |
| TargetMol Chemicals | TN1801-5 mg |
Isosalvianolic acid C |
142115-17-1 | 98% | 5mg |
¥ 5,510 | 2023-07-11 | |
| TargetMol Chemicals | TN1801-1 mL * 10 mM (in DMSO) |
Isosalvianolic acid C |
142115-17-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5610 | 2023-09-15 | |
| TargetMol Chemicals | TN1801-5mg |
Isosalvianolic acid C |
142115-17-1 | 5mg |
¥ 10360 | 2024-07-20 | ||
| A2B Chem LLC | AE66860-5mg |
Isosalvianolic acid C |
142115-17-1 | ≥98% | 5mg |
$1002.00 | 2024-04-20 | |
| TargetMol Chemicals | TN1801-1 ml * 10 mm |
Isosalvianolic acid C |
142115-17-1 | 1 ml * 10 mm |
¥ 12450 | 2024-07-20 |
Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
142115-17-1 (Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-) Related Products
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